Cas no 1355197-66-8 (Propargyl-PEG4-Boc)

• Product Name: Propargyl-PEG4-Boc
• CAS No: 1355197-66-8
• MF: C₁₆H₂₈O₆
• MW: 316.389925956726
• MDL: MFCD22683285
• CID: 2604516
• PubChem ID: 77078489
• Update Time: 2025-09-28

Propargyl-PEG4-Boc Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG4-t-butyl ester
• BIPG1745
• Propargyl-PEG4-Boc
• tert-butyl 3-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]propanoate
• 1355197-66-8
• SCHEMBL40225
• SB67193
• tert-Butyl4,7,10,13-tetraoxahexadec-15-yn-1-oate
• MFCD22683285
• HY-140028
• DA-57093
• AS-54483
• CS-0114867
• s10524
• tert-Butyl 4,7,10,13-tetraoxahexadec-15-yn-1-oate
• t-butyl 4,7,10,13-tetraoxahexadec-15-ynoate
• AKOS030630028
• Propargyl-PEG4-COOtBu
• BP-21093
• Alkyne-PEG4-CH2CH2COOtBu

• MDL： MFCD22683285
• Inchi： 1S/C16H28O6/c1-5-7-18-9-11-20-13-14-21-12-10-19-8-6-15(17)22-16(2,3)4/h1H,6-14H2,2-4H3
• InChI Key： BEQLPTKRFULADF-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.18858861 g/mol
• Monoisotopic Mass: 316.18858861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2
• Molecular Weight: 316.39
• XLogP3: 0.6